Cas no 2113411-03-1 (methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate)
methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 3-oxo-1-[3-(trifluoromethyl)phenyl]-, methyl ester
- methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate
- EN300-1450260
- 2113411-03-1
- methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate
- Methyl 3-oxo-1-(3-(trifluoromethyl)phenyl)cyclobutane-1-carboxylate
-
- Inchi: 1S/C13H11F3O3/c1-19-11(18)12(6-10(17)7-12)8-3-2-4-9(5-8)13(14,15)16/h2-5H,6-7H2,1H3
- InChI Key: VUIPPPGFYOZPIY-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(C(F)(F)F)=C2)(C(OC)=O)CC(=O)C1
Computed Properties
- Exact Mass: 272.06602869g/mol
- Monoisotopic Mass: 272.06602869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.352±0.06 g/cm3(Predicted)
- Boiling Point: 301.8±42.0 °C(Predicted)
methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450260-0.05g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-0.1g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-0.25g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-0.5g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-1.0g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-2.5g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-5.0g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-10.0g |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1450260-50mg |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1450260-100mg |
methyl 3-oxo-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylate |
2113411-03-1 | 100mg |
$930.0 | 2023-09-29 |
methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate
Methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate (CAS No. 2113411-03-1): A Comprehensive Overview
Methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate (CAS No. 2113411-03-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its trifluoromethyl-substituted phenyl ring and cyclobutane moiety, exhibits promising characteristics that make it a valuable candidate for further exploration in drug development.
The molecular structure of methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate incorporates several key features that contribute to its potential biological activity. The presence of a trifluoromethyl group on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the cyclobutane ring introduces rigidity to the structure, which can influence binding affinity and selectivity when interacting with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that incorporate trifluoromethyl groups due to their ability to improve pharmacokinetic properties. Studies have shown that trifluoromethyl-substituted compounds often exhibit increased binding affinity and prolonged half-life, making them attractive for therapeutic applications. The compound methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate is no exception and has been explored in various preclinical studies for its potential pharmacological effects.
One of the most compelling aspects of methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate is its structural similarity to known bioactive molecules. This similarity suggests that it may interact with specific biological pathways or enzymes, potentially leading to therapeutic benefits. For instance, researchers have hypothesized that this compound could interfere with the activity of certain enzymes involved in inflammatory responses or cancer progression. Preliminary studies have indeed shown promising results in this regard, although further investigation is necessary to fully elucidate its mechanism of action.
The synthesis of methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate presents a significant challenge due to the complexity of its molecular framework. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions, including functional group transformations and cyclization processes, which require careful optimization to ensure efficiency and scalability.
From a computational chemistry perspective, the study of methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate has provided valuable insights into its electronic properties and potential interactions with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify key pharmacophores within the molecule. These computational studies have guided experimental efforts and have helped to prioritize compounds for further testing.
The pharmacological profile of methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate is still being thoroughly investigated, but initial findings suggest that it may possess unique properties that could make it useful in treating various diseases. For example, its ability to modulate enzyme activity has led researchers to explore its potential as an anti-inflammatory agent or an anti-cancer drug. Additionally, its structural features may make it a valuable scaffold for designing new generations of therapeutics.
In conclusion, methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate (CAS No. 2113411-03-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As research continues, it is likely that new applications and therapeutic benefits will be uncovered, solidifying its place as a key molecule in drug discovery efforts.
2113411-03-1 (methyl 3-oxo-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)